1-(5-Chloro-2-fluorophenyl)propan-1-ol

• Molecular Formula: C9H10ClFO
• Molecular Weight: 188.62 g/mol
• IUPAC Name: 1-(5-chloro-2-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H10ClFO/c1-2-9(12)7-5-6(10)3-4-8(7)11/h3-5,9,12H,2H2,1H3
• InChI Key: JXTUNYRKMYGTBO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(C=CC(=C1)Cl)F)O

Description

1-(5-Chloro-2-fluorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H10ClFO and its molecular weight is 188.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-2-fluorobenzaldehyde (1 g, 6.3 mmol) in diethyl ether (20 mL) cooled at −78° C. was added a solution of 3.0M ethylmagnesium bromide in ether (4.2 mL, 13 mmol) dropwise over 5 minutes. The reaction mixture was warmed to 0° C. and after 30 minutes was quenched with a few drops of saturated aqueous ammonium chloride solution. The reaction mixture was diluted with ethyl acetate (50 mL) and washed with water (50 mL). The organic layer was separated, dried over sodium sulfate, filtered, and evaporated in vacuo to afford a residue that was purified by flash chromatography (silica, 4 g, ISCO, 0-30% ethyl acetate in heptane) to afford the title compound as a pale yellow oil (850 mg, 71%), which was used in the next step without further purification.